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Compound of Interest

Compound Name: Elvitegravir

Cat. No.: B1684570

Abstract

This application note presents a detailed and robust liquid chromatography-tandem mass
spectrometry (LC-MS/MS) method for the quantitative analysis of elvitegravir (EVG), an HIV-1
integrase strand transfer inhibitor, in human plasma. The described protocol is intended for
researchers, scientists, and drug development professionals engaged in pharmacokinetic
studies, therapeutic drug monitoring, and clinical trials involving elvitegravir. The method
utilizes a straightforward protein precipitation for sample preparation and a stable isotope-
labeled internal standard for accurate and precise quantification. This document provides
comprehensive experimental procedures, instrument parameters, and data presentation to
facilitate the implementation of this method in a bioanalytical laboratory setting.

Introduction

Elvitegravir is an antiretroviral medication used in the treatment of HIV-1 infection.[1] As with
many antiretroviral agents, monitoring plasma concentrations of elvitegravir is crucial for
optimizing therapeutic efficacy and minimizing potential toxicities. LC-MS/MS has become the
gold standard for bioanalytical quantification due to its high sensitivity, selectivity, and speed.
This application note details a validated LC-MS/MS protocol for the reliable determination of
elvitegravir concentrations in human plasma, compiled from established methodologies.
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The following table summarizes the quantitative performance parameters of various published

LC-MS/MS methods for elvitegravir quantification in plasma, providing a comparative overview

of their capabilities.

Parameter Method 1 Method 2 Method 3 Method 4
Linearity Range
52 -10,470[2] 50 - 5000[3][4] 10 - 4000[1] 10 - 2000[5][6]
(ng/mL)
Sample Volume 50 pL[2] 100 pL[1][3114] 100 pL[1] 25 uL (DBS)[5][6]
Stable Isotope Elvitegravir-D6[3] B . _
Internal Standard Not Specified Elvitegravir-1S[5]
Labeled EVG[2] [4]
o - Inter-day: 3 - - Inter-assay: <
Precision (CV%) Not Specified Not Specified
6.3%][3][4] 15%][5]
Inter-assay:
Accuracy (%) Not Specified 3.8 - 7.2%[3][4] Not Specified within £ 15% of
nominal[5]
Extraction
Not Specified Not Specified Not Specified 76.1%[5]

Recovery (%)

Experimental Protocols

This section provides a detailed methodology for the quantification of elvitegravir in human

plasma based on a composite of validated methods.

Materials and Reagents

» Elvitegravir analytical standard

Elvitegravir-d6 (or other suitable stable isotope-labeled internal standard)

Acetonitrile (HPLC or LC-MS grade)

Methanol (HPLC or LC-MS grade)

Formic acid (LC-MS grade)
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e Ammonium acetate (LC-MS grade)
o Ultrapure water

e Human plasma (K2EDTA)

Instrumentation

o High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid
Chromatography (UHPLC) system

o Tandem mass spectrometer with an electrospray ionization (ESI) source

e Analytical column: A C18 reversed-phase column (e.g., XBridge C18, 2.2mm x 50mm, 3.5
pum) is a suitable choice.[1][7]

Sample Preparation: Protein Precipitation

» Allow frozen plasma samples to thaw at room temperature.
» Vortex the plasma samples to ensure homogeneity.
 In a microcentrifuge tube, pipette 100 pL of plasma.

e Add 200 pL of acetonitrile containing the internal standard (e.g., Elvitegravir-d6 at a
concentration of 100 ng/mL).

» Vortex the mixture vigorously for 1 minute to precipitate proteins.
o Centrifuge the tubes at 14,000 rpm for 10 minutes at 4°C.

o Carefully transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

Liquid Chromatography Conditions:

e Column: XBridge C18, 2.1mm x 50mm, 3.5 pum[1][7]
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» Mobile Phase A: 0.1% Formic acid in water
o Mobile Phase B: 0.1% Formic acid in acetonitrile[5][6]
e Flow Rate: 0.3 mL/min
e Injection Volume: 10 pL
o Gradient:
o 0-0.5min: 20% B
o 0.5-2.5 min: 20% to 95% B
o 2.5-3.5min: 95% B
o 3.5-3.6 min: 95% to 20% B
o 3.6-5.0 min: 20% B

Mass Spectrometry Conditions:

lonization Mode: Electrospray lonization (ESI), Positive[3][4]

Scan Type: Multiple Reaction Monitoring (MRM)

MRM Transitions:

o Elvitegravir: 448.2 —» 344.1[5]

o Elvitegravir-d6: 454.2 — 350.1[5]

lon Spray Voltage: 5500 V

Temperature: 500°C

Collision Gas: Nitrogen

Calibration and Quality Control
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» Prepare calibration standards by spiking known concentrations of elvitegravir into blank
human plasma. A typical calibration range is 10 to 5000 ng/mL.[1][3][4]

» Prepare quality control (QC) samples at low, medium, and high concentrations within the
calibration range to be analyzed with each batch of samples to ensure the accuracy and
precision of the run.

Mandatory Visualizations
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Caption: Experimental workflow for elvitegravir quantification in plasma.
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Caption: Logical relationship of method development and validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

